Nonyl Deoctyl Fingolimod Hydrochloride
Overview
Description
Mechanism of Action
While specific information on the mechanism of action for Nonyl Deoctyl Fingolimod Hydrochloride is not available, Fingolimod, a related compound, is a sphingosine 1-phosphate receptor modulator used for the treatment of relapsing-remitting multiple sclerosis . It binds to sphingosine receptors, reducing neuroinflammation associated with multiple sclerosis .
Safety and Hazards
Future Directions
Fingolimod, a related compound, has been studied for the treatment of COVID-19, the disease caused by infection with the SARS-CoV-2 virus . It has also been reported to stimulate the repair process of glial cells and precursor cells after injury . These studies suggest potential future directions for research involving Nonyl Deoctyl Fingolimod Hydrochloride.
properties
CAS RN |
296282-40-1 |
|---|---|
Product Name |
Nonyl Deoctyl Fingolimod Hydrochloride |
Molecular Formula |
C₂₀H₃₆ClNO₂ |
Molecular Weight |
357.96 |
synonyms |
2-Amino-2-[2-(4-nonylphenyl)ethyl]-1,3-propanediol Hydrochloride |
Origin of Product |
United States |
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